Cas no 1003012-14-3 (1-(3-Methylbutyl)-1H-pyrazol-3-amine)

1-(3-Methylbutyl)-1H-pyrazol-3-amine is a pyrazole derivative featuring a 3-methylbutyl substituent at the nitrogen position of the heterocyclic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its amine functionality, which serves as a versatile intermediate for further derivatization. The branched alkyl chain enhances lipophilicity, potentially improving bioavailability in drug design applications. Its structural framework is valuable in the development of biologically active molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The compound’s stability and reactivity make it suitable for use in controlled synthetic pathways, offering researchers a reliable building block for complex molecular architectures.

1-(3-Methylbutyl)-1H-pyrazol-3-amine structure

1003012-14-3 structure

Product Name:1-(3-Methylbutyl)-1H-pyrazol-3-amine

CAS No:1003012-14-3

MF:C₈H₁₅N₃

MW:153.224801301956

MDL:MFCD12149362

CID:2120673

PubChem ID:60783160

Update Time:2025-05-28

1-(3-Methylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-isopentyl-1H-pyrazol-3-amine
- 1-(3-methylbutyl)-1H-pyrazol-3-amine
- BTTKVSKNKAZIDZ-UHFFFAOYSA-N
- 1-iso-pentyl-1H-pyrazol-3-ylamine
- (1-Isopentyl-1H-pyrazol-3-yl)amine
- NE36019
- 1-(3-Methylbutyl)-1H-pyrazol-3-amine
- MDL： MFCD12149362
- Inchi： 1S/C8H15N3/c1-7(2)3-5-11-6-4-8(9)10-11/h4,6-7H,3,5H2,1-2H3,(H2,9,10)
- InChI Key： BTTKVSKNKAZIDZ-UHFFFAOYSA-N
- SMILES： N1(C=CC(N)=N1)CCC(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 114
Topological Polar Surface Area: 43.8

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 273.3±13.0 °C at 760 mmHg
Flash Point: 119.1±19.8 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-Methylbutyl)-1H-pyrazol-3-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-Methylbutyl)-1H-pyrazol-3-amine Pricemore >>

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